Cas no 114445-88-4 (2,2-dimethylhex-4-ynenitrile)

• Product Name: 2,2-dimethylhex-4-ynenitrile
• CAS No: 114445-88-4
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 3633853
• PubChem ID: 85551359
• Update Time: 2025-06-09

2,2-dimethylhex-4-ynenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hexynenitrile, 2,2-dimethyl-
• 2,2-dimethylhex-4-ynenitrile
• starbld0021684
• 114445-88-4
• F2147-6081
• AKOS040813204

• Inchi： 1S/C8H11N/c1-4-5-6-8(2,3)7-9/h6H2,1-3H3
• InChI Key： FAFWHZFTBXRDKS-UHFFFAOYSA-N
• SMILES： C(#N)C(C)(C)CC#CC

Computed Properties

• Exact Mass: 121.089149355Da
• Monoisotopic Mass: 121.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 2,2-dimethylhex-4-ynenitrile

Chemical Profile of 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4)

2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a terminal alkyne group and a nitrile functionality, presents a versatile platform for the development of novel molecules with diverse chemical reactivities. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it an intriguing candidate for further exploration in medicinal chemistry and material science.

The chemical structure of 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4) consists of a six-carbon chain with two methyl substituents at the second carbon position and a terminal alkyne (-C≡CH) at the fourth carbon. The nitrile group (-CN) attached to the terminal carbon further enhances its reactivity, allowing for various functionalization strategies such as nucleophilic addition, cycloaddition reactions, and transition-metal-catalyzed transformations. These features make it a valuable building block for constructing more complex molecular architectures.

In recent years, there has been growing interest in the use of alkynes as key intermediates in organic synthesis due to their ability to participate in diverse chemical reactions. The triple bond in 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4) can be selectively activated under various conditions, enabling the formation of new carbon-carbon bonds through Sonogashira coupling, alkyne metathesis, or cycloaddition reactions. These transformations have been widely utilized in the synthesis of natural products, pharmaceuticals, and advanced materials.

The nitrile group in 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4) also contributes to its versatility by serving as a site for further functionalization. Nitriles can be hydrolyzed to carboxylic acids, reduced to amides or amines, or undergo nucleophilic substitution reactions to introduce various substituents. This reactivity has been exploited in the development of novel drug candidates where the nitrile group plays a crucial role in modulating biological activity.

Recent advancements in synthetic methodologies have further expanded the utility of 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4). For instance, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or vinyl groups at the alkyne terminus, leading to the synthesis of conjugated polymers with applications in organic electronics. Additionally, photoredox catalysis has been employed to achieve selective functionalization of alkynes under mild conditions, which is particularly relevant for large-scale synthesis.

The pharmaceutical industry has also shown interest in 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4) as a scaffold for drug discovery. Its unique structural features allow for the design of molecules with potential biological activity against various targets. For example, derivatives of this compound have been investigated for their antimicrobial properties, where the alkyne and nitrile groups contribute to interactions with bacterial enzymes or cell membranes. Furthermore, recent studies have explored its role in developing small-molecule inhibitors targeting neurological disorders.

In material science, 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4) has been utilized in the synthesis of advanced polymers and coatings due to its ability to form stable conjugated systems. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications such as aerospace components or electronic devices. The incorporation of alkynes into polymer backbones has also enabled the development of conductive polymers with potential use in flexible electronics.

The synthesis of 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4) typically involves multi-step organic transformations starting from commercially available precursors such as acetylene derivatives or ketones. Advanced catalytic systems have been developed to improve yield and selectivity during these processes. For instance, palladium-catalyzed Sonogashira couplings have been optimized for the introduction of aryl groups at the alkyne terminus under mild conditions.

The safety and handling of 2,2-dimethylhex-4-ynenitrile (CAS No. 114445-88-4) are important considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, appropriate personal protective equipment should be used when handling this compound due to its reactivity with certain chemicals. Storage conditions should be controlled to prevent degradation from moisture or air exposure.

In conclusion,2,2-dimethylhex- nitrole(CAS No. 1¹44⁵-8⁸-) remains a promising compound with diverse applications across multiple scientific disciplines., Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers seeking innovative solutions in pharmaceuticals and materials science.